Cas no 2060047-12-1 (2,6-difluoro-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 2,6-difluoro-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 2060047-12-1
• MF: C₁₀H₈F₂O
• MW: 182.166729927063
• MDL: MFCD30499788
• CID: 5154039
• PubChem ID: 131594541
• Update Time: 2025-06-19

2,6-difluoro-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 2,6-difluoro-3,4-dihydro-
• 2,6-difluoro-1,2,3,4-tetrahydronaphthalen-1-one

• MDL： MFCD30499788
• Inchi： 1S/C10H8F2O/c11-7-2-3-8-6(5-7)1-4-9(12)10(8)13/h2-3,5,9H,1,4H2
• InChI Key： QTWXAFYNNWYLJN-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(F)C=C2)CCC1F

Additional information on 2,6-difluoro-1,2,3,4-tetrahydronaphthalen-1-one

Introduction to 2,6-difluoro-1,2,3,4-tetrahydronaphthalen-1-one (CAS No. 2060047-12-1)

2,6-difluoro-1,2,3,4-tetrahydronaphthalen-1-one, identified by its Chemical Abstracts Service (CAS) number 2060047-12-1, is a fluorinated tetrahydronaphthalenone derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of heterocyclic molecules characterized by a naphthalene core modified with fluoro substituents and a lactone functional group. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly due to its potential bioactivity and unique electronic properties arising from the presence of fluorine atoms.

The significance of fluorine-containing compounds in medicinal chemistry cannot be overstated. Fluorine atoms introduce unique physicochemical properties such as increased metabolic stability, improved binding affinity to biological targets, and enhanced lipophilicity. These attributes have led to the widespread incorporation of fluorinated moieties into pharmaceutical agents, resulting in several FDA-approved drugs that utilize fluorine to enhance their therapeutic efficacy and pharmacokinetic profiles. In the context of 2,6-difluoro-1,2,3,4-tetrahydronaphthalen-1-one, the fluoro substituents at the 2 and 6 positions contribute to its distinct reactivity and interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the structural and functional properties of this compound. Studies have demonstrated that the electron-withdrawing nature of the fluoro groups can modulate the electronic distribution within the molecule, influencing its interactions with enzymes and receptors. This has opened up new avenues for designing derivatives with tailored bioactivities. For instance, computational studies have predicted that modifications at the lactone ring or the tetrahydronaphthalene core could lead to compounds with enhanced binding affinity to specific therapeutic targets.

The synthesis of 2,6-difluoro-1,2,3,4-tetrahydronaphthalen-1-one represents a challenging yet rewarding task for organic chemists. The presence of both fluoro and lactone functionalities necessitates careful selection of synthetic routes to ensure high yield and purity. Modern synthetic methodologies often employ transition metal-catalyzed reactions or asymmetric synthesis techniques to achieve the desired stereochemistry. Recent publications have highlighted novel catalytic systems that facilitate the construction of complex fluorinated heterocycles under mild conditions, thereby improving accessibility to this class of compounds.

One particularly intriguing aspect of this molecule is its potential role as a building block for more complex pharmacophores. The tetrahydronaphthalenone scaffold provides a rigid aromatic core that can be further functionalized to create molecules with diverse biological activities. For example, researchers have explored its utility in designing inhibitors targeting enzymes involved in inflammatory pathways or metabolic disorders. The fluoro groups serve as handles for further derivatization, allowing chemists to fine-tune properties such as solubility and cell membrane permeability.

Investigations into the pharmacological properties of 2,6-difluoro-1,2,3,4-tetrahydronaphthalen-1-one have revealed promising results in preclinical studies. Initial assays have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an antitumor agent. Additionally, its interaction with bacterial enzymes has been studied in efforts to develop novel antibiotics. The unique electronic environment created by the fluoro substituents appears to disrupt essential bacterial processes, making this compound a candidate for further development in antimicrobial therapies.

The role of fluorine in modulating drug-receptor interactions has been well-documented in various therapeutic areas. In particular, fluoroaryl groups are known to enhance binding affinities by increasing hydrophobic interactions and reducing desolvation penalties upon binding. The presence of two fluoro atoms in 2,6-difluoro-1,2,3,4-tetrahydronaphthalen-1-one amplifies these effects, potentially leading to stronger and more selective interactions with biological targets. This has prompted researchers to investigate its utility in developing kinase inhibitors or other enzyme-targeted therapeutics where high binding affinity is crucial.

From a chemical biology perspective, 2 ,6 -difluor o -1 , 2 , 3 , 4 -tetra hyd ro na ph tha len - 1 -o ne (CAS No . 2060047 -12 - 1 ) offers an exciting platform for studying fluorine's influence on molecular recognition processes . Advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate its structure -activity relationships . These studies provide valuable insights into how fluorine influences conformational dynamics , solvation effects , an d ultimately bioavailability . Such information is critical for optimizing lead compounds during drug development pipelines . p > < p > The synthetic versatility o f 2 , 6 -dif luor o -1 , 2 , 3 , 4 -tet ra hy d ro na ph tha len - 1 -o ne also makes it an attractive intermediate f or multi target dr u g discove ry ( MT DD ) strate gies . By incorporating functional groups that can interact with multiple biological pathways simultaneously , researchers aim t o develop therapeutics wit h broader therapeutic profiles . Preliminary data suggest th at derivatives o f t his compoun d may exhibit synergistic effects when combined wit h other dr ugs target ing interconnected signaling cascades . This approach holds promise f or addressing complex diseases where modulating multiple targets is essential f or effective treatment . p > < p > Environmental considerations play an increasingly important role in modern drug discovery practices . The synthesis o f fluoroaromatics requires careful handling o f reagents an d intermediates due t o their potential environmental impact . However ， recent innovations i n green chemistry have enabled more sustainable approaches t o producing fluorinated heterocycles . Techniques such as catalytic hydrogenation an d biocatalytic methods offer environmentally friendly alternatives t o traditional synthetic routes while maintaining high yields an d selectivity . These advancements align wit h global efforts t o minimize ecological footprints without compromising scientific rigor . p > < p > Looking ahead ， future research on 2 , 6 -dif luor o -1 , 2 , 3 , 4 -tet ra hy d ro na ph tha len - 1 -o ne ( CAS No . 2060047 -12 - 1 ) is expected t o expand i ts applications i n medicinal chemistry an d beyond . Exploring novel synthetic methodologies ， investigating its pharmacological potential ， an d developing innovative drug delivery systems will be key focus areas . Collaborative efforts between chemists ， biologists ， an d pharmacologists will be essential t o fully harness t he therapeutic promise o f this intriguing compound . As our understanding grows ， so too will our ability t o utilize such scaffolds t o combat some o f humanity ' s most pressing health challenges . p >